(5-Amino-2,4-dichlorophenyl)boronic acid
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Overview
Description
“(5-Amino-2,4-dichlorophenyl)boronic acid” is a boronic acid derivative. Boronic acids are organic compounds that contain a boron atom bonded to two oxygen atoms and one carbon atom . They are known for their versatility in various chemical reactions, and have been used as building blocks in organic synthesis .
Synthesis Analysis
The synthesis of boronic acids often involves the electrophilic trapping of an organometallic reagent with a boric ester . Protodeboronation of alkyl boronic esters has been reported, utilizing a radical approach . This method allows for the synthesis of a variety of boronic acid derivatives .
Molecular Structure Analysis
The molecular formula of “this compound” is C6H6BCl2NO2 . The structure includes a phenyl ring with two chlorine atoms and one amino group attached, along with a boronic acid group .
Chemical Reactions Analysis
Boronic acids are known for their role in Suzuki-Miyaura cross-coupling reactions, which are widely used for forming carbon-carbon bonds . They can also participate in protodeboronation reactions .
Scientific Research Applications
Fluorescent Chemosensors
Boronic acids, including compounds like (5-Amino-2,4-dichlorophenyl)boronic acid, play a crucial role in the development of selective fluorescent chemosensors. They interact with cis-1,2-or 1,3-diol to form cyclic structures, acting as reporters in fluorescent sensors for probing carbohydrates and bioactive substances. This has significant implications in disease prevention, diagnosis, and treatment, as outlined by Huang et al. (2012) in their review of boronic acid sensors for various biological substances (Huang, Jia, Xie, Wang, Xu, & Fang, 2012).
Radiotherapy Agents
Boronic acid adducts of radioactive isotopes of rhenium dioxime complexes, which may include derivatives of this compound, are used for labeling biologically active compounds in radiotherapy. Francesconi and Treher (1990) discussed how these compounds contribute to the development of agents for radiotherapy (Francesconi & Treher, 1990).
Boron Heterobicycles Synthesis
This compound can be involved in the synthesis of boron bicyclic species. Barba et al. (2001) demonstrated the reaction of N-salicylidene-2-aminophenolate derivatives with phenyl boronic acid to create new boron heterocycles (Barba, Cuahutle, Santillán, & Fárfan, 2001).
Solid-Phase Derivatization
Gravel et al. (2002) developed a solid-phase approach for the derivatization of functionalized boronic acids, including this compound. This approach enables easier handling of these compounds in various synthetic and medicinal applications (Gravel, Thompson, Zak, Bérubé, & Hall, 2002).
Neutron Capture Therapy Agents
Kabalka et al. (2008) synthesized new boronated unnatural cyclic amino acids for potential use in neutron capture therapy. These compounds, derived from the boronic acid framework, demonstrate the therapeutic potential of boronic acid derivatives in cancer treatment (Kabalka, Wu, & Yao, 2008).
Boronic Acid Applications in Sensing
Lacina, Skládal, and James (2014) reviewed the diverse applications of boronic acids, including in sensing. They highlighted the importance of the interaction of boronic acids with diols and Lewis bases, which are key in various sensing applications (Lacina, Skládal, & James, 2014).
Mechanism of Action
Target of Action
(5-Amino-2,4-dichlorophenyl)boronic acid is a boronic acid derivative. Boronic acids are known to be used in the Suzuki-Miyaura coupling , a widely-applied transition metal catalyzed carbon-carbon bond forming reaction . The primary targets of this compound are therefore the organic groups involved in these reactions .
Mode of Action
In the Suzuki-Miyaura coupling, the compound interacts with its targets through two key processes: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The Suzuki-Miyaura coupling is a key biochemical pathway affected by this compound . This pathway involves the formation of carbon-carbon bonds, which are crucial for the synthesis of complex organic compounds . The downstream effects of this pathway include the creation of a variety of organoboron reagents, which have been tailored for application under specific Suzuki-Miyaura coupling conditions .
Pharmacokinetics
Boronic acids and their esters are known to be only marginally stable in water . Therefore, the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties, as well as its bioavailability, may be influenced by its stability in aqueous environments .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific reactions it is involved in. As a participant in the Suzuki-Miyaura coupling, the compound contributes to the formation of carbon-carbon bonds, enabling the synthesis of complex organic compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the Suzuki-Miyaura coupling is known to be exceptionally mild and functional group tolerant . Additionally, the stability of boronic acids and their esters in water can impact the compound’s action . Therefore, factors such as pH, temperature, and the presence of other chemical groups can significantly affect the compound’s action and stability .
Future Directions
Properties
IUPAC Name |
(5-amino-2,4-dichlorophenyl)boronic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BCl2NO2/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2,11-12H,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBNYZHWDFGLNPP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1Cl)Cl)N)(O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BCl2NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70681724 |
Source
|
Record name | (5-Amino-2,4-dichlorophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70681724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.83 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
948592-69-6 |
Source
|
Record name | (5-Amino-2,4-dichlorophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70681724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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